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Compound of Interest

Compound Name: PI-1840

Cat. No.: B560124

Get Quote

For researchers, scientists, and drug development professionals utilizing the proteasome

inhibitor PI-1840, understanding the correct disposal procedures is a critical component of

laboratory safety and operational efficiency. This guide provides essential, step-by-step

information for the proper disposal of PI-1840, ensuring compliance and safety within the

laboratory environment.

Recent safety data indicates that PI-1840 (CAS 1401223-22-0) is not classified as a hazardous

substance or mixture according to Regulation (EC) No. 1272/2008.[1] This classification

simplifies the disposal process, as it does not necessitate handling as hazardous waste.

However, adherence to standard laboratory best practices for chemical waste disposal remains

paramount.

Chemical and Physical Properties
A summary of the key identifiers and properties of PI-1840 is provided in the table below for

easy reference.
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Identifier Value

Chemical Name
N-Isopropyl-2-(4-propylphenoxy)-N-((3-(pyridin-

3-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide

CAS Number 1401223-22-0[1][2][3][4]

Molecular Formula C22H26N4O3[2]

Molecular Weight 394.47 g/mol [2]

Appearance Solid

Solubility Soluble in DMSO and ethanol[5]

Disposal Protocol for PI-1840
The following protocol outlines the recommended step-by-step procedure for the disposal of PI-
1840 in a laboratory setting. This process is designed to be straightforward and aligns with

general safety guidelines for non-hazardous chemical waste.

1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, safety glasses, and nitrile gloves,

before handling the compound.

2. Spill Management:

In the event of a spill, avoid generating dust.[1]

Carefully sweep up the solid material.

Collect the spilled substance and any contaminated materials (e.g., paper towels) into a

designated, clearly labeled waste container.

3. Waste Collection:

Solid Waste: Place un-used or waste PI-1840 powder into a non-hazardous solid chemical

waste container. Ensure the container is compatible with the chemical and properly sealed.
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Contaminated Labware: Disposable labware (e.g., pipette tips, microfuge tubes) that has

come into contact with PI-1840 should be disposed of in the solid waste container. Non-

disposable glassware should be decontaminated by washing with an appropriate solvent

(e.g., ethanol) followed by a standard laboratory detergent and water rinse.

Solutions: For solutions of PI-1840, consult your institution's guidelines for non-hazardous

liquid waste. Typically, small quantities of non-hazardous, water-miscible solutions can be

disposed of down the drain with copious amounts of water, but local regulations must be

followed. If in doubt, collect in a designated non-hazardous liquid waste container.

4. Labeling and Storage:

Clearly label the waste container as "Non-Hazardous Chemical Waste" and list the contents,

including "PI-1840".

Store the waste container in a designated area away from incompatible materials pending

pickup by your institution's environmental health and safety (EHS) department or a licensed

waste disposal contractor.

5. Final Disposal:

Arrange for the disposal of the waste through your institution's established procedures for

non-hazardous chemical waste. This is typically handled by the EHS department.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of PI-1840.
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PI-1840 Disposal Workflow
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Caption: Logical workflow for the proper disposal of PI-1840.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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